Cas no 122022-92-8 (cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride)

• Product Name: cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride
• CAS No: 122022-92-8
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD20481893
• CID: 104590
• PubChem ID: 45262160
• Update Time: 2025-05-21

cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylicacid, 2-amino-, hydrochloride (1:1), (1R,2S)-rel-
• 2-aminocyclopent-3-ene-1-carboxylic acid,hydrochloride
• cis-2-Aminocyclopent-3-ene-COOH*HCl
• cis-2-Amino-3-cyclopentene-1-carboxylic acid hydrochloride
• cis-2- Amino-3-cyclopentene-1-carboxylic acid hydrochloride
• cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride
• 154460-34-1
• CHEMBL556045
• SCHEMBL14760995
• AKOS030612357
• CS-0058043
• (1R,2S)-rel-2-Aminocyclopent-3-ene-1-carboxylic acid hydrochloride
• 3-Cyclopentene-1-carboxylic acid, 2-amino-, hydrochloride (1:1), (1R,2S)-rel-
• (+/-)-cis-2-Aminocyclopent-3-ene-1-carboxylic acid hydrochloride
• Cis-2-aminocyclopent-3-enecarboxylicacidhydrochloride
• Cis-2-aminocyclopent-3-enecarboxylic acid hydrochloride
• MFCD20481893
• F86062
• CIS-2-AMINOCYCLOPENT-3-ENE-1-CARBOXYLIC ACID HYDROCHLORIDE
• 122022-92-8
• (1R,2S)-2-aminocyclopent-3-ene-1-carboxylic acid hydrochloride
• TS-7070
• (1R,2S)-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride
• DB-243277
• Cis-2- amino-3-cyclopentene-1-carboxylic acid hydrochloride

• MDL： MFCD20481893
• Inchi： 1S/C6H9NO2.ClH/c7-5-3-1-2-4(5)6(8)9;/h1,3-5H,2,7H2,(H,8,9);1H/t4-,5+;/m1./s1
• InChI Key： NJIAFLWOIUSOSY-JBUOLDKXSA-N
• SMILES： Cl.OC([C@@H]1CC=C[C@@H]1N)=O

Computed Properties

• Exact Mass: 163.04000
• Monoisotopic Mass: 163.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32000
• LogP: 1.47670

cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride

Cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride (CAS No: 122022-92-8) - A Comprehensive Overview

The compound cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride (CAS No: 122022-92-8) is a significant molecule in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that have garnered considerable attention from researchers. This introduction delves into the compound's chemical characteristics, its potential applications, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride features a cyclopentene ring with an amine group at the 2-position and a carboxylic acid group at the 1-position, all of which are further protonated in the hydrochloride form. This configuration imparts a high degree of flexibility and reactivity to the molecule, making it a valuable scaffold for designing novel pharmacological agents. The presence of both basic and acidic functional groups allows for diverse interactions with biological targets, which is a crucial factor in drug design.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The cyclopentene ring in cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride is particularly noteworthy as it mimics the piperidine moiety found in many natural products and drug candidates. Piperidine derivatives are known for their ability to enhance binding affinity and selectivity, making them ideal for developing small-molecule inhibitors and agonists.

One of the most compelling aspects of cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop libraries of derivatives with tailored properties for various therapeutic applications. For instance, modifications at the 2-amino and 1-carboxyl positions can be used to modulate solubility, metabolic stability, and target interaction. These modifications have led to the identification of several promising candidates for further development.

The hydrochloride salt form of cis-2-aminocyclopent-3-ene-1-carboxylic acid enhances its solubility in water, which is a critical factor for oral bioavailability and formulation development. This property makes it particularly suitable for creating prodrugs or formulations that require efficient delivery to biological targets. Additionally, the protonated amine group provides a site for hydrogen bonding interactions, which can be exploited to improve binding affinity to protein targets.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The cyclopentene scaffold is known to interact with various neurotransmitter receptors and enzymes, making it a viable candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. For example, derivatives of this compound have shown promise in preclinical models by modulating serotonin receptor activity, which is a key target in managing mood disorders.

The carboxylic acid group in cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride also offers opportunities for further functionalization. It can be coupled with various pharmacophores through amide bond formation, allowing for the creation of polypeptide-like structures with enhanced biological activity. Such strategies have been employed in the development of peptidomimetics, which are designed to mimic the binding properties of natural peptides while avoiding their limitations.

In conclusion, cis-2-aminocyclopent-3-ene-1-carboxylic acid;hydrochloride represents a versatile and promising compound in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for developing novel therapeutics targeting various diseases. The latest research findings underscore its potential as a key intermediate in drug discovery, highlighting its importance in advancing medicinal chemistry innovation.